Cas no 1804943-22-3 (Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate
• CAS No: 1804943-22-3
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4806010
• Update Time: 2025-07-18

Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate

• Inchi： 1S/C10H10F3NO2/c1-5-3-6(9(11)12)7(10(13)14-5)4-8(15)16-2/h3,9H,4H2,1-2H3
• InChI Key： RWBSAAWQBPNFMC-UHFFFAOYSA-N
• SMILES： FC1=C(CC(=O)OC)C(C(F)F)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate

Comprehensive Overview of Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate (CAS No. 1804943-22-3)

Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate (CAS No. 1804943-22-3) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its potential as a building block in drug discovery and crop protection agents. The presence of both methyl and acetate groups further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate due to its potential role in developing novel antiviral and anti-inflammatory agents. Its structural features align with current trends in precision medicine and sustainable agriculture, addressing global challenges such as drug resistance and crop yield optimization.

The synthesis of Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate involves multi-step organic reactions, including halogenation and esterification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for its use in high-throughput screening and structure-activity relationship (SAR) studies. Its CAS No. 1804943-22-3 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

From an industrial perspective, this compound is gaining traction in green chemistry initiatives. Its fluorine atoms contribute to reduced environmental persistence compared to traditional chlorinated analogs, aligning with EPA and REACH guidelines. Companies specializing in custom synthesis often highlight Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate as a case study for atom-efficient processes, minimizing waste generation.

In the context of AI-driven drug discovery, CAS No. 1804943-22-3 has been featured in computational studies exploring molecular docking and quantitative structure-property relationships (QSPR). Its lipophilic properties make it a candidate for blood-brain barrier penetration, a hot topic in neurological disorder research. Additionally, agrochemical innovators are evaluating its derivatives for pest resistance management, responding to the growing need for climate-resilient crops.

Quality control protocols for Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate emphasize ICH Q3D elemental impurity limits, ensuring safety for GMP applications. Storage recommendations typically include argon-filled containers to prevent degradation, a detail frequently queried in chemical handling forums. The compound's Stability Indicating Methods (SIM) are also a focus area, particularly for long-term pharmaceutical formulation studies.

Emerging publications suggest potential cross-disciplinary applications, such as in material science for organic electronics. The electron-withdrawing nature of its fluorine atoms could influence charge transport properties, a hypothesis under investigation in optoelectronic device research. This versatility underscores why CAS No. 1804943-22-3 remains a subject of active patent filings worldwide.

For researchers sourcing this compound, key considerations include batch-to-batch consistency and regulatory documentation. Suppliers often provide COA (Certificate of Analysis) with detailed chromatographic purity data, addressing a common requirement in preclinical development. The compound's logP and pKa values, frequently searched in ADMET prediction queries, are critical for bioavailability optimization workflows.

In conclusion, Methyl 4-(difluoromethyl)-2-fluoro-6-methylpyridine-3-acetate represents a convergence of medicinal chemistry innovation and sustainable synthesis practices. Its CAS No. 1804943-22-3 serves as a gateway to exploring cutting-edge applications from targeted therapeutics to smart agrochemicals, reflecting the dynamic interplay between molecular design and real-world problem-solving.